Cas no 408492-29-5 (3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester)

• Product Name: 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester
• CAS No: 408492-29-5
• MF: C₁₄H₁₈BClO₄
• MW: 296.554323673248
• MDL: MFCD11846464
• CID: 1004651
• PubChem ID: 56973098
• Update Time: 2025-04-20

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester
• Methyl 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)be nzoate
• 2-(3-chloro-propionylamino)-benzoic acid methyl ester
• 2-(3-Chlorpropionamido)benzoesaeuremethylester
• 2-(3-Cl-5-(MeO2C)C6H3)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester
• methyl 2-(3-chloropropanamido)benzoate
• methyl 2-[(3-chloropropanoyl)amino]benzoate
• 3-Chloro-5-methoxycarbonyl-phenyl-boronic acid pinacol ester
• 408492-29-5
• EN300-336134
• (3-Chloro-5-(methoxycarbonyl)phenyl)boronic acid pinacol ester
• SCHEMBL1437728
• SB37091
• methyl 3-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• methyl3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• DB-262222
• MFCD11846464
• CS-0175350
• AKOS024462439
• methyl 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Z2044772587
• AS-42876
• OUPWIYDRPYRHNT-UHFFFAOYSA-N
• 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester

• MDL： MFCD11846464
• Inchi： 1S/C14H18BClO4/c1-13(2)14(3,4)20-15(19-13)10-6-9(12(17)18-5)7-11(16)8-10/h6-8H,1-5H3
• InChI Key： OUPWIYDRPYRHNT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Exact Mass: 296.09900
• Monoisotopic Mass: 296.0986669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.42580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters